LOR-500
Description
LOR-500 is a first-in-class small molecule inhibitor of maternal embryonic leucine zipper kinase (MELK). MELK plays an important role in cancer cell cycle, signaling pathways, and stem cells. MELK is highly expressed in several cancer types and its expression correlates with poor prognosis in glioma and breast cancer. These findings provide strong support that selective targeting of MELK may be an effective cancer treatment strategy. (source: http://www.lorusthera.com/products-technology/lor-500.php).
Scientific Research Applications
Solar Physics : One application of "LOR" is in the field of solar physics. The Luminosity Oscillations Imager (LOI), part of the VIRGO instrument on the Solar and Heliospheric Observatory (SOHO), is used to study the Sun. It identifies and characterizes pressure and internal gravity oscillations of the Sun by observing radiance variations. The LOI, operating at 500 nm, aids in understanding solar dynamics (Appourchaux et al., 1997).
Genomic Research : In genomic research, "LOR" refers to Loss of Heterozygosity. A study discusses using microarrays for detecting copy number, loss of heterozygosity, and genotypes in formalin-fixed, paraffin-embedded tumor tissue. This approach provides significant insights into cancer research and diagnostics (Jacobs et al., 2007).
Nuclear Reactor Safety : "LOR" is also used in the context of Loss Of Coolant Accident (LOCA) in nuclear reactors. Research in this area focuses on the safety and thermal-hydraulic behaviors of reactors during such accidents, providing crucial data for improving reactor safety protocols (Ito & Saito, 2016).
Lab-on-a-Chip Technology : The term "LOR" is relevant in lab-on-a-chip (LOC) technology, where it signifies the limit of recognition in the detection of vapor mixtures using polymer-coated multitransducer arrays. This technology has implications in chemical analysis and environmental monitoring (Jin & Zellers, 2008).
Space Technology : In space technology, "LOR" refers to techniques used in satellite attitude control. For example, a study on the KT-1A satellite used an LOR infinite horizon periodic controller for three-axis stabilized attitude control (Kou et al., 2016).
properties
Product Name |
LOR-500 |
|---|---|
Molecular Formula |
Unknown |
Molecular Weight |
0 |
Appearance |
Solid powder |
synonyms |
LOR500; LOR 500; LOR-500.; NONE |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
